Cas no 569-81-3 (1H-Isoindole-1,3(2H)-dione, 2-(4-fluorophenyl)-)

1H-Isoindole-1,3(2H)-dione, 2-(4-fluorophenyl)- structure
569-81-3 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-(4-fluorophenyl)-
CAS No:569-81-3
MF:C14H8FNO2
MW:241.217226982117
CID:347031
PubChem ID:3273127

1H-Isoindole-1,3(2H)-dione, 2-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-(4-fluorophenyl)-
    • 2-(4-fluorophenyl)isoindole-1,3-dione
    • 2-(4-fluorophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
    • 2-(4-fluorophenyl)-1H-isoindole-1,3(2H)-dione
    • 2-(4-Fluorophenyl)isoindoline-1,3-dione
    • 569-81-3
    • Oprea1_016893
    • SCHEMBL448847
    • Oprea1_131073
    • CHEMBL2430973
    • DTXSID90390907
    • QWWFWKBCBKKEAG-UHFFFAOYSA-N
    • AKOS003407815
    • Inchi: InChI=1S/C14H8FNO2/c15-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)14(16)18/h1-8H
    • InChI Key: QWWFWKBCBKKEAG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(N2C(=O)C3C(=CC=CC=3)C2=O)=CC=1

Computed Properties

  • Exact Mass: 241.05394
  • Monoisotopic Mass: 241.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

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